Cas no 338395-90-7 (1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-[[(4-chlorophenyl)thio]methyl]-)

• Product Name: 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-[[(4-chlorophenyl)thio]methyl]-
• CAS No: 338395-90-7
• MF: C₁₅H₁₁Cl₂N₃S
• MW: 336.238939523697
• CID: 3943520
• PubChem ID: 2806990
• Update Time: 2025-10-29

1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-[[(4-chlorophenyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-[[(4-chlorophenyl)thio]methyl]-
• 4-CHLOROPHENYL [5-(4-CHLOROPHENYL)-1H-1,2,4-TRIAZOL-3-YL]METHYL SULFIDE
• 5-(4-CHLOROPHENYL)-3-([(4-CHLOROPHENYL)SULFANYL]METHYL)-1H-1,2,4-TRIAZOLE
• 5-(4-chlorophenyl)-3-{[(4-chlorophenyl)sulfanyl]methyl}-1H-1,2,4-triazole
• BDBM50462223
• Cyto3D7
• AKOS005084626
• CCG-241382
• NS00016707
• 3-(4-chlorophenyl)-5-{[(4-chlorophenyl)sulfanyl]methyl}-4H-1,2,4-triazole
• 338395-90-7
• 3-(4-chlorophenyl)-5-[(4-chlorophenyl)sulfanylmethyl]-1H-1,2,4-triazole
• BRD-K21398679-001-01-6
• CHEMBL4238771
• 2F-059

• Inchi： 1S/C15H11Cl2N3S/c16-11-3-1-10(2-4-11)15-18-14(19-20-15)9-21-13-7-5-12(17)6-8-13/h1-8H,9H2,(H,18,19,20)
• InChI Key： QAFYIAMZMFFEAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NNC(CSC2C=CC(=CC=2)Cl)=N1

Computed Properties

• Exact Mass: 335.0050739Da
• Monoisotopic Mass: 335.0050739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-[[(4-chlorophenyl)thio]methyl]-

Introduction to 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-[[(4-chlorophenyl)thio]methyl] (CAS No. 338395-90-7)

The compound 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-[[(4-chlorophenyl)thio]methyl], identified by its CAS number 338395-90-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazole class, a structural motif renowned for its broad spectrum of biological activities. The presence of multiple substituents, including chlorophenyl and thiomethyl groups, enhances its pharmacological potential, making it a valuable candidate for further research and development.

Triazoles are known for their stability and ability to interact with biological targets through various mechanisms. The specific arrangement of functional groups in 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-[[(4-chlorophenyl)thio]methyl] contributes to its unique chemical properties. The 3-(4-chlorophenyl) moiety introduces a hydrophobic region that can facilitate binding to lipid-rich environments, while the 5-[[(4-chlorophenyl)thio]methyl group adds a polar interaction site. This balance between hydrophobic and polar interactions makes the compound an attractive scaffold for drug design.

Recent studies have highlighted the importance of triazole derivatives in addressing various therapeutic challenges. For instance, modifications in the triazole ring have been shown to modulate enzyme activity and receptor binding affinity. The structural features of 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-[[(4-chlorophenyl)thio]methyl] align well with these findings, suggesting potential applications in areas such as anti-inflammatory and anticancer therapies.

In the realm of medicinal chemistry, the synthesis of this compound involves intricate organic transformations. The introduction of the 4-chlorophenyl groups and the thiomethyl moiety requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently.

The biological evaluation of 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-[[(4-chlorophenyl)thio]methyl] has revealed promising results in preclinical studies. Initial assays have demonstrated activity against several targets relevant to human diseases. Notably, the compound exhibits inhibitory effects on enzymes involved in inflammatory pathways and has shown cytotoxicity towards certain cancer cell lines. These findings underscore its potential as a lead compound for further optimization.

The pharmacokinetic profile of this triazole derivative is another critical aspect under investigation. Studies are being conducted to assess its solubility, metabolic stability, and distribution within biological systems. Understanding these parameters is essential for predicting its efficacy and safety in clinical settings. Preliminary data suggest favorable properties that could enhance its bioavailability and therapeutic window.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques have been utilized to predict binding modes and interactions between 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-[[(4-chlorophenyl)thio]methyl] and biological targets. These simulations provide insights into structural modifications that could improve its pharmacological properties. By integrating experimental data with computational predictions, researchers can accelerate the development process significantly.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Elucidating how it interacts with specific proteins or enzymes will provide a foundation for rational drug design. Additionally, investigating its potential as a prodrug or analog could open new avenues for therapeutic applications.

The synthesis and characterization of analogs derived from 1H-1,2,4-Triazole, 3-(4-chlorophenyl)-5-[[(4-chlorophenyl)thio]methyl] are also being pursued. By varying substituents or altering the triazole core structure slightly but strategically, researchers aim to fine-tune its biological activity while maintaining favorable pharmacokinetic properties. This iterative approach is central to modern drug discovery efforts.

In conclusion, 1H-1,2,4-Triazole, 3-(4-chlorophenyl) -5-[[(4-chlorophenyl)thio]methyl](CAS No. 338395-90-7) stands as a testament to the innovative spirit of pharmaceutical chemistry. Its unique structure, promising biological activities, and favorable synthetic accessibility make it a compelling subject for further investigation The ongoing research efforts aimed at understanding its full potential hold promise not only for advancing scientific knowledge but also for contributing to future therapeutic breakthroughs.